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For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Palmitoyl-sn-glycero-3-phosphocholine, a member of the lysophosphatidylcholine (LPC)

family, is a bioactive lipid molecule essential to various biological processes.[1] As a major

component of oxidized low-density lipoprotein (oxLDL), it is implicated in the pathogenesis of

atherosclerosis and other inflammatory diseases.[2][3][4] This technical guide provides a

comprehensive overview of the physical and chemical properties, synthesis, analytical

methodologies, and key signaling pathways associated with 1-Palmitoyl-sn-glycero-3-
phosphocholine.

Physical and Chemical Properties
1-Palmitoyl-sn-glycero-3-phosphocholine is a white solid at room temperature.[2] It is a

hygroscopic substance and should be stored under desiccating conditions at -20°C for long-

term stability.[3] The stability of the compound is critical, as acyl migration can occur, leading to

the formation of the 2-palmitoyl isomer.[5][6]
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Table 1: Physical and Chemical Data for 1-Palmitoyl-sn-
glycero-3-phosphocholine

Property Value References

IUPAC Name

[(2R)-3-hexadecanoyloxy-2-

hydroxypropyl] 2-

(trimethylazaniumyl)ethyl

phosphate

[7]

Synonyms

1-Hexadecanoyl-sn-glycero-3-

phosphocholine, L-α-Palmitoyl

lysophosphatidylcholine, 16:0

Lyso PC

CAS Number 17364-16-8

Molecular Formula C24H50NO7P [7]

Molecular Weight 495.63 g/mol

Appearance White solid [2]

Melting Point
Not clearly defined due to

isomeric transitions

Purity ≥99% (synthetic)

Storage Temperature -20°C

Synthesis of 1-Palmitoyl-sn-glycero-3-
phosphocholine
The synthesis of 1-Palmitoyl-sn-glycero-3-phosphocholine can be achieved through both

chemical and chemo-enzymatic methods. A common chemical synthesis strategy involves the

regioselective acylation of a protected glycerol backbone followed by the introduction of the

phosphocholine headgroup and subsequent deprotection steps. Chemo-enzymatic methods

often utilize phospholipase A2 to selectively hydrolyze the sn-2 acyl chain from a diacyl

phosphatidylcholine precursor.[8][9]
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A general chemical synthesis approach is outlined below:

sn-glycero-3-phosphocholine Protected sn-GPCProtection of sn-2 OH 1-Palmitoyl-2-Protected-sn-glycero-3-phosphocholineAcylation with Palmitic Acid Derivative 1-Palmitoyl-sn-glycero-3-phosphocholineDeprotection

Sample Preparation

Liquid Chromatography

Mass Spectrometry

Lipid Extraction

Reconstitution in Mobile Phase

Injection

Chromatographic Separation

Electrospray Ionization (ESI)

Tandem MS Detection (MRM)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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